1-(Piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid
Overview
Description
“1-(Piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid” is an organic compound with the CAS Number: 1803601-22-0 . It has a molecular weight of 268.24 . The IUPAC name of this compound is 1-piperazin-1-ylbut-3-en-1-one; 2,2,2-trifluoroacetic acid . It appears as an oil at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H14N2O.C2HF3O2/c1-2-3-8(11)10-6-4-9-5-7-10;3-2(4,5)1(6)7/h2,9H,1,3-7H2;(H,6,7) . The SMILES representation is C=CCC(=O)N1CCNCC1.C(=O)(C(F)(F)F)O .Physical And Chemical Properties Analysis
This compound has a molecular weight of 268.24 . It is an oil at room temperature .Scientific Research Applications
Antibacterial Activity
1-(Piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid: derivatives have been investigated for their antibacterial properties. A study synthesized structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives and evaluated their drug-likeness according to Lipinski’s rule of five (RO5). Some compounds exhibited antibacterial activity, with one compound showing good activity against Bacillus subtilis and Staphylococcus aureus .
α1-Adrenoreceptor Activity
Another study explored the intrinsic activity of a tested compound at α1A-adrenoreceptors and α1B-adrenoreceptors . While specific details on the compound were not provided, this suggests potential applications in modulating adrenergic signaling.
DNA Damage Response
Compounds derived from 1-(Piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid were found to increase phosphorylation of H2AX in MCF-7 cells, similar to the effect observed with Olaparib . This indicates a potential role in DNA damage response pathways.
1,2,3-Triazole-Piperazin-Benzothiazine Derivatives
In a separate study, novel 1,2,3-triazole-piperazin-benzo[b][1,4]thiazine 1,1-dioxide derivatives were synthesized and evaluated for in vitro antibacterial activity. While not directly related to the parent compound, this highlights the versatility of piperazine-based derivatives .
Antiviral and Antipsychotic Properties
Piperazine derivatives, including those with the piperazin-1-yl moiety, exhibit diverse biological activities. These include antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic effects . The hybrid compound 3-(piperazin-1-yl)-1,2-benzothiazole, which combines isothiazole and piperazine moieties, acts as a dopamine and serotonin antagonist and is used as an antipsychotic drug substance .
Safety and Hazards
The safety information for this compound includes several hazard statements: H315, H319, H335 . These indicate that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
1-piperazin-1-ylbut-3-en-1-one;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.C2HF3O2/c1-2-3-8(11)10-6-4-9-5-7-10;3-2(4,5)1(6)7/h2,9H,1,3-7H2;(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGAPSKIUTUUBSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC(=O)N1CCNCC1.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}azepane](/img/structure/B2977726.png)
![4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-yl)-3-[(4-ethylphenyl)sulfonyl]quinoline](/img/structure/B2977732.png)
![N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B2977735.png)
![5-(6-Tert-butylpyridazin-3-yl)-2-(oxan-3-ylmethyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole](/img/structure/B2977736.png)
![Methyl[(2-propoxynaphthalen-1-yl)methyl]amine](/img/structure/B2977743.png)
![2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide](/img/structure/B2977746.png)